Cas no 1805104-55-5 (4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine)
4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine
-
- Inchi: 1S/C6H5ClF2N2O/c7-4-2(10)1-3(5(8)9)11-6(4)12/h1,5H,(H3,10,11,12)
- InChI Key: STOMWDBHCQCEGN-UHFFFAOYSA-N
- SMILES: ClC1C(NC(C(F)F)=CC=1N)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 285
- XLogP3: 0.7
- Topological Polar Surface Area: 55.1
4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024005125-500mg |
4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine |
1805104-55-5 | 97% | 500mg |
$980.00 | 2022-04-01 | |
| Alichem | A024005125-1g |
4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine |
1805104-55-5 | 97% | 1g |
$1,730.40 | 2022-04-01 |
4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine
Introduction to 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805104-55-5)
4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805104-55-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of diseases involving oxidative stress and inflammation.
The molecular structure of 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine is composed of a pyridine ring with specific functional groups, including an amino group, a chlorine atom, a difluoromethyl group, and a hydroxyl group. These functional groups contribute to the compound's unique chemical properties and biological activities. The presence of the difluoromethyl group, in particular, has been shown to enhance the compound's metabolic stability and bioavailability, making it an attractive candidate for drug development.
Recent studies have highlighted the multifaceted biological activities of 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine. One of the key areas of research has been its potential as an antioxidant. Oxidative stress is a critical factor in the pathogenesis of various diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer. The compound has demonstrated significant antioxidant properties by scavenging free radicals and inhibiting lipid peroxidation. This makes it a promising candidate for the development of therapeutic agents targeting oxidative stress-related conditions.
In addition to its antioxidant properties, 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine has also shown anti-inflammatory effects. Inflammation is a complex biological response that plays a crucial role in many diseases. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This anti-inflammatory activity suggests that it could be beneficial in treating inflammatory diseases such as arthritis and inflammatory bowel disease.
The pharmacokinetic properties of 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine have also been extensively studied. Research indicates that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine in various therapeutic applications. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's safety profile is further supported by preclinical studies that have demonstrated its low toxicity and high therapeutic index.
In conclusion, 4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine (CAS No. 1805104-55-5) represents a promising new molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacokinetic properties and safety profile, makes it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.
1805104-55-5 (4-Amino-3-chloro-6-(difluoromethyl)-2-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)